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Compound of Interest

Compound Name: Dolasetron-d5

Cat. No.: B15137677

This technical guide provides an in-depth overview of Dolasetron-d5, a stable isotope-labeled
internal standard, for researchers, scientists, and drug development professionals. It covers
commercial sourcing, key technical specifications, and detailed experimental protocols for its
application in analytical assays.

Introduction to Dolasetron-d5

Dolasetron is a selective 5-HT3 receptor antagonist used for the prevention and treatment of
chemotherapy-induced nausea and vomiting.[1] Dolasetron-d5 is a deuterated form of
Dolasetron, where five hydrogen atoms have been replaced by deuterium. This isotopic
labeling makes it an ideal internal standard for quantitative analysis of Dolasetron in biological
matrices using mass spectrometry-based methods. The increased mass of Dolasetron-d5
allows for its clear differentiation from the unlabeled analyte in a mass spectrometer, ensuring
accurate and precise quantification.

Commercial Suppliers of Dolasetron-d5

Several chemical suppliers provide Dolasetron-d5 for research purposes. The following table
summarizes the key information for a prominent supplier.
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. Catalog Molecular Molecular
Supplier Product Name .
Number Formula Weight
MedChemExpres
Dolasetron-d5 HY-B0750S1 C19H15DsN203 329.40

S

Technical Data for Dolasetron-d5

The quality and specifications of Dolasetron-d5 are critical for its use as an internal standard.
The following table summarizes typical technical data that researchers should expect from a
commercial supplier, based on standard industry practices for isotopically labeled compounds.

Parameter Specification

Purity (by HPLC) >98%

Isotopic Enrichment =>99% Deuterium incorporation
Chemical Identity Conforms to structure
Appearance White to off-white solid
Solubility Soluble in DMSO and Methanol
Storage -20°C for long-term storage

Experimental Protocols

The primary application of Dolasetron-d5 is as an internal standard in bioanalytical methods
for the quantification of Dolasetron. Below is a detailed, representative protocol for the analysis
of Dolasetron in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).

Sample Preparation: Protein Precipitation

e Thaw human plasma samples and Dolasetron-d5 internal standard (IS) working solution at

room temperature.

» Vortex the plasma samples to ensure homogeneity.
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e To a 1.5 mL microcentrifuge tube, add 100 pL of the plasma sample.

e Add 10 pL of the Dolasetron-d5 IS working solution (e.g., 1 pg/mL in methanol) to the

plasma sample.

e Add 300 pL of acetonitrile to precipitate the plasma proteins.

o Vortex the mixture for 1 minute.

o Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

» Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC) System: A standard HPLC or UPLC system.

e Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

« lonization Source: Electrospray lonization (ESI) in positive mode.

LC Conditions:

Parameter

Condition

Column

C18 reverse-phase column (e.g., 2.1 x 50 mm,
1.8 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Gradient 5% B to 95% B over 5 minutes
Flow Rate 0.3 mL/min
Injection Volume 5puL
Column Temperature 40°C
MS/MS Conditions:
© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15137677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following Multiple Reaction Monitoring (MRM) transitions should be optimized for the
specific instrument used.

Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (V)
e
Dolasetron 325.2 168.1 25
Dolasetron-d5 330.2 173.1 25
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a pharmacokinetic study involving the
quantification of Dolasetron using Dolasetron-d5 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15137677#commercial-suppliers-of-dolasetron-d5-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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